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Compound Focus: Trimethoprim lactate

CAS No.: 23256-42-0
Cat. No.: S615757

Solubility Data Summary

Get Quote

Concentration /

Solvent Solubility . Temperature Physical Form Note
Molarity
DMSO [1] 200 525.76 mM Information Solid Sonication is
mg/mL missing (In vitro  (reconstituted) recommended to
assay) dissolve.

Water [1] 10 mg/mL  26.29 mM Information Solid Sonication is
missing (In vitro  (reconstituted) recommended to
assay) dissolve.

Distilled 20 mg/mL  Information Information Liquid solution Ready-to-use

Water [2] missing missing (sterile-filtered) solution in distilled

Experimental Protocols from Literature

The search results cite a specific study on Trimethoprim's effect in E. coli, which provides a reference for

related cell-based experiments [1] [3].

water.
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e Cell Assay Protocol [3]:

o Compound: Trimethoprim (TMP), a dihydrofolate reductase inhibitor.

o Biological Model: E. coli cells.

o Treatment: Cells were treated with Trimethoprim at concentrations of 1.5-3 pg/mL for 1 hour.

o Observation & Analysis: The study demonstrated that Trimethoprim causes protein
aggregation and induces the expression of major heat shock proteins (Hsps) - DnaK, DnaJ,
GroEL, ClpB, and IbpA/B - indicating protein misfolding stress. Among these, IbpA/B were most
significantly induced and found to co-aggregate with insoluble proteins.

Mechanism of Action & Experimental Workflow

Based on the search results, the following diagrams illustrate Trimethoprim's antibacterial mechanism and a

general workflow for solubility experiments.
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Diagram 1: Trimethoprim lactate inhibits bacterial DHFR, blocking folate metabolism.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.invivochem.com/trimethoprim-sulfate.html
https://www.smolecule.com/products/s615757?utm_src=pdf-body-img
https://www.smolecule.com/products/s615757?utm_src=pdf-body
https://www.smolecule.com/products/s615757?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Proceed to Experiment
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Diagram 2: Suggested workflow for preparing trimethoprim lactate solutions.

Important Handling and Safety Notes

e For Research Use Only: The products and data from these sources are intended for research and
are not for human consumption [1] [3].

e Storage: It is recommended to store Trimethoprim lactate powder at -20°C, and ready-made
solutions should be stored at -20°C or lower for long-term stability [1] [2].

¢ Solubility Aid: Sonication is recommended when preparing stock solutions to aid dissolution [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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